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Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

HMR 1556, a potent and selective IKs channel blocker utilized in cardiovascular research.

Adherence to these procedures is critical for ensuring personnel safety and maintaining

experimental integrity.

Chemical and Safety Data Overview
HMR 1556, chemically identified as (3R,4S)-(+)-N-[3-hydroxy-2,2-dimethyl-6-(4,4,4-

trifluorobutoxy)chroman-4-yl]-N-methylmethanesulfonamide, is a research chemical for which a

comprehensive Safety Data Sheet (SDS) is not readily available.[1] Therefore, it must be

handled with the care afforded to all laboratory chemicals of unknown toxicity. The following

tables summarize its key chemical properties and the recommended minimum personal

protective equipment (PPE).
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Property Value

Chemical Formula C₁₇H₂₄F₃NO₅S[2]

Molecular Weight 411.44 g/mol [2]

CAS Number 223749-46-0[2]

Appearance Solid

Solubility Soluble in DMSO up to 100 mM[2]

Storage Store at room temperature[2]

Personal Protective Equipment (PPE) Specification

Body Protection Standard laboratory coat.[3]

Eye Protection

Safety glasses with side shields (minimum);

chemical splash goggles for bulk handling or

splash risks.[1][4]

Hand Protection
Disposable nitrile gloves (double-gloving

recommended for extended handling).[1][5]

Footwear Closed-toe shoes.[3]

Respiratory Protection

Not generally required for small quantities in a

well-ventilated area. Use a certified respirator if

aerosols may be generated or if working in a

poorly ventilated space.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of HMR 1556 from receipt to use in experimental

settings.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Verify that the container is properly labeled.

Store the compound at room temperature in a designated, well-ventilated, and dry location,

away from incompatible materials.

2. Preparation of Stock Solutions:

All weighing and initial dilutions of the solid compound should be performed in a chemical

fume hood to minimize inhalation exposure.

HMR 1556 is soluble in DMSO.[2] Prepare stock solutions by dissolving the solid in an

appropriate volume of DMSO.

Ensure all labware used for handling the compound and its solutions is clean and dedicated

for this purpose if possible.

3. Use in Experiments:

When handling solutions of HMR 1556, always wear the prescribed PPE.

Avoid direct contact with skin and eyes.

Minimize the generation of aerosols.

Conduct all experimental procedures involving HMR 1556 in a well-ventilated area.

Disposal Plan
Proper disposal of HMR 1556 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Unused HMR 1556 powder and any materials grossly contaminated with the

solid (e.g., weigh boats, contaminated gloves) should be collected in a clearly labeled,

sealed hazardous waste container.
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Liquid Waste: Unused stock solutions and aqueous experimental solutions containing HMR
1556 should be collected in a designated, sealed hazardous liquid waste container. Do not

mix with other waste streams unless compatibility is confirmed.

Sharps Waste: Needles, syringes, or other sharps contaminated with HMR 1556 must be

disposed of in a designated sharps container.

2. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "HMR 1556."

Store waste containers in a designated satellite accumulation area, ensuring they are sealed

and secondary containment is used where appropriate.

3. Final Disposal:

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of HMR 1556 down the drain or in regular trash.

Experimental Workflow and Safety Checkpoints
The following diagrams illustrate a typical experimental workflow for using HMR 1556 and the

associated safety checkpoints.
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Caption: Experimental Workflow for HMR 1556 Handling.
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Caption: Pre-Operational Safety Check for HMR 1556.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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